Cas no 1006336-87-3 (3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride)
1006336-87-3 structure
Product Name:3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride
CAS No:1006336-87-3
MF:C8H13ClN2O2S
MW:236.719019651413
MDL:MFCD08556275
CID:3060266
PubChem ID:19614703
Update Time:2025-04-21
3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride
- BBL040803
- CS-0240988
- AKOS000313589
- 3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonylchloride
- 1006336-87-3
- 3,5-dimethyl-1-propyl-pyrazole-4-sulfonyl chloride
- STK351082
- EN300-230857
- 3,5-dimethyl-1-propylpyrazole-4-sulfonyl chloride
-
- MDL: MFCD08556275
- Inchi: 1S/C8H13ClN2O2S/c1-4-5-11-7(3)8(6(2)10-11)14(9,12)13/h4-5H2,1-3H3
- InChI Key: UAUIOCANAGEGSF-UHFFFAOYSA-N
- SMILES: ClS(C1C(C)=NN(CCC)C=1C)(=O)=O
Computed Properties
- Exact Mass: 236.0386265Da
- Monoisotopic Mass: 236.0386265Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 60.3Ų
3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM483553-1g |
3,5-Dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride |
1006336-87-3 | 97% | 1g |
$396 | 2022-06-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311658-50mg |
3,5-dimethyl-1-propyl-1h-pyraZole-4-sulfonyl chloride |
1006336-87-3 | 97% | 50mg |
¥1382 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311658-100mg |
3,5-dimethyl-1-propyl-1h-pyraZole-4-sulfonyl chloride |
1006336-87-3 | 97% | 100mg |
¥1965 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311658-250mg |
3,5-dimethyl-1-propyl-1h-pyraZole-4-sulfonyl chloride |
1006336-87-3 | 97% | 250mg |
¥2405 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311658-500mg |
3,5-dimethyl-1-propyl-1h-pyraZole-4-sulfonyl chloride |
1006336-87-3 | 97% | 500mg |
¥4939 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311658-1g |
3,5-dimethyl-1-propyl-1h-pyraZole-4-sulfonyl chloride |
1006336-87-3 | 97% | 1g |
¥6645 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311658-2.5g |
3,5-dimethyl-1-propyl-1h-pyraZole-4-sulfonyl chloride |
1006336-87-3 | 97% | 2.5g |
¥12052 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311658-5g |
3,5-dimethyl-1-propyl-1h-pyraZole-4-sulfonyl chloride |
1006336-87-3 | 97% | 5g |
¥20784 | 2023-04-17 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1311658-10g |
3,5-dimethyl-1-propyl-1h-pyraZole-4-sulfonyl chloride |
1006336-87-3 | 97% | 10g |
¥33048 | 2023-04-17 | |
| Enamine | EN300-230857-0.05g |
3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride |
1006336-87-3 | 95% | 0.05g |
$46.0 | 2024-06-20 |
3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
1006336-87-3 (3,5-dimethyl-1-propyl-1H-pyrazole-4-sulfonyl chloride) Related Products
- 1005627-55-3(1-Ethyl-3-methyl-1H-pyrazole-4-sulfonyl chloride)
- 957261-55-1(1-Ethyl-5-methyl-1H-pyrazole-4-sulfonyl chloride)
- 1006495-98-2(5-methyl-1-(propan-2-yl)-1H-pyrazole-4-sulfonyl chloride)
- 1006454-09-6(1-(butan-2-yl)-5-methyl-1H-pyrazole-4-sulfonyl chloride)
- 1006495-69-7(1-Butyl-3-methyl-1H-pyrazole-4-sulfonyl chloride)
- 1005614-77-6(1-Ethyl-3,5-dimethyl-1H-pyrazole-4-sulfonyl chloride)
- 1006496-01-0(5-methyl-1-(2-methylpropyl)-1H-pyrazole-4-sulfonyl chloride)
- 1006454-04-1(1-butyl-5-methyl-1H-pyrazole-4-sulfonyl chloride)
- 1006453-74-2(1-Isobutyl-3-methyl-1H-pyrazole-4-sulfonyl chloride)
- 1006453-67-3(3-Methyl-1-propyl-1H-pyrazole-4-sulfonyl chloride)
Recommended suppliers
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
CN Supplier
Reagent
Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
CN Supplier
Bulk